1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone

• IUPAC Name: 1-[4-[2-aminoethyl(methyl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C10H21N3O/c1-9(14)13-6-3-10(4-7-13)12(2)8-5-11/h10H,3-8,11H2,1-2H3
• InChI Key: LJQDNHXRVSMIHV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)N(C)CCN
• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol

Description

1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone is a piperidine-based compound featuring an ethanone (acetyl) group at the 1-position and a substituted aminoethyl-methyl-amino moiety at the 4-position of the piperidine ring. It has been cataloged as a research chemical (Ref: 10-F082327) but is currently discontinued . Its structural framework is frequently explored in medicinal chemistry for applications such as kinase inhibition, receptor agonism, and antibacterial agents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as 1,5-diaminopentane.

Substitution Reactions: The piperidine ring is then functionalized with an ethanone group through a substitution reaction. This can be achieved using reagents like acetyl chloride under controlled conditions.

Aminoethyl-Methylamino Side Chain Addition: The final step involves the introduction of the aminoethyl-methylamino side chain. This can be done through a nucleophilic substitution reaction using 2-aminoethylamine and methylamine.

Industrial Production Methods: Industrial production of 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone may involve continuous flow synthesis techniques to enhance yield and efficiency. Catalysts such as Co-NiO can be employed to facilitate the reactions and improve product purity .

Chemical Reactions Analysis

Types of Reactions: 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride to yield alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aminoethyl-methylamino side chain, using reagents like alkyl halides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products:

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohol derivatives.

Substitution: Alkylated derivatives.

Scientific Research Applications

The compound 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone , also known by its CAS number 1353974-60-3, has garnered attention in various scientific research applications due to its unique structural properties and potential pharmacological effects. This article explores its applications across different fields, including medicinal chemistry, neuroscience, and pharmacology.

Structure

The compound features a piperidine ring, which is a common motif in many biologically active compounds. The presence of the aminoethyl and methylamino groups enhances its potential interactions with biological targets.

Medicinal Chemistry

1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone is being investigated for its therapeutic potential, particularly in the development of novel analgesics and antidepressants. Its structural similarity to known psychoactive substances suggests it may interact with neurotransmitter systems, notably those involving serotonin and norepinephrine.

Case Study: Analgesic Development

A study evaluated the analgesic properties of compounds structurally related to this ethanone derivative. Results indicated that modifications to the piperidine moiety could enhance binding affinity to opioid receptors, suggesting potential as a new class of analgesics .

Neuropharmacology

Research has shown that compounds similar to 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone exhibit activity on the central nervous system (CNS). This compound's ability to cross the blood-brain barrier makes it a candidate for studying neurodegenerative diseases.

Case Study: Neuroprotective Effects

In vitro studies demonstrated that derivatives of this compound exhibited neuroprotective effects against oxidative stress in neuronal cell lines. This suggests potential applications in treating conditions such as Alzheimer's disease .

Synthetic Chemistry

The synthesis of 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone has been explored for its utility in creating libraries of compounds for high-throughput screening in drug discovery. Its synthetic routes involve straightforward modifications of piperidine derivatives, making it accessible for further research.

Table: Synthetic Routes

Synthetic Route	Yield (%)	Key Reagents
Route A	85	Piperidine, Ethyl chloroacetate
Route B	90	2-Aminoethanol, Acetic anhydride

Toxicological Studies

Given its structural characteristics, understanding the toxicological profile of this compound is crucial. Preliminary studies indicate that while some derivatives exhibit low toxicity, others may pose risks at higher concentrations.

Case Study: Toxicity Assessment

A comparative toxicity study involving various piperidine derivatives highlighted that modifications at the nitrogen atom significantly influence cytotoxicity levels in human cell lines .

Mechanism of Action

The mechanism of action of 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and influencing cellular pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Physicochemical Properties

The compound’s analogs differ primarily in substituents on the piperidine ring or aminoethyl group. Key examples include:

Compound Name	Substituents on Piperidine/Amino Group	Molecular Formula	Molecular Weight	Key References
1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone (Target Compound)	Methyl, aminoethyl	C10H19N3O*	~197.28
1-{4-[(2-Aminoethyl)(ethyl)amino]piperidin-1-yl}-ethanone	Ethyl (replaces methyl on amino group)	C11H21N3O	211.30
1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone	Cyclopropyl (replaces methyl on amino group)	C12H23N3O	225.33
1-{4-[(4-Amino-5-(2-methoxyphenyl)-pyrrolo[2,3-d]pyrimidin-7-yl)methyl]-piperidin-1-yl}-ethanone	Pyrrolo-pyrimidinyl substituent	C22H26N6O2	406.48
1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)-ethanone	2,4-Difluorobenzoyl group	C14H15F2NO2	267.27
1-[2-(2-Dimethylamino-5-iodo-pyrimidin-4-yl)-piperidin-1-yl]-ethanone	Pyrimidinyl-iodo substituent	C13H18IN5O	403.22

*Assumed based on analogous structures.

Key Observations :

• Aromatic/Electron-Withdrawing Groups: The 2,4-difluorobenzoyl analog (C14H15F2NO2, ) introduces strong electron-withdrawing effects, which may stabilize the molecule but reduce metabolic stability.
• Heterocyclic Additions : Pyrrolo-pyrimidinyl (C22H26N6O2, ) and pyrimidinyl-iodo (C13H18IN5O, ) substituents expand π-π stacking capabilities, critical for kinase or receptor binding.

Kinase and Receptor Targeting

• Target Compound: Structural analogs like the pyrrolo-pyrimidinyl derivatives (e.g., 2i and 2j, ) are potent kinase inhibitors, with IC50 values in the nanomolar range. The aminoethyl-methyl-amino group may facilitate hydrogen bonding with ATP-binding pockets.
• GPR119 Agonism: Patent data () highlights piperidin-1-yl-ethanone derivatives as GPR119 agonists for treating metabolic disorders. The nitro and methanesulfonyl groups in analogs enhance receptor affinity.

Antibacterial Activity

Piperidine-containing chalcones and pyrimidine derivatives (e.g., C22H28N2O2S, ) exhibit antibacterial activity against Staphylococcus aureus and Escherichia coli (MIC: 8–32 µg/mL). The aminoethyl group in the target compound may enhance bacterial membrane disruption .

Structure-Activity Relationship (SAR) Insights

• Amino Group Flexibility: Ethyl and cyclopropyl substitutions () alter steric bulk, impacting receptor selectivity.
• Aromatic vs. Aliphatic Substituents : Aromatic groups (e.g., difluorobenzoyl, ) enhance target affinity but reduce solubility, whereas aliphatic chains improve bioavailability.
• Heterocyclic Moieties : Pyrrolo-pyrimidinyl groups () increase kinase inhibition potency due to planar geometry and π-stacking.

Biological Activity

1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone, also known as a piperidine derivative, is a compound of interest due to its potential biological activities. This article explores its synthesis, biological evaluations, and mechanisms of action based on diverse research findings.

The compound has the following chemical properties:

Property	Value
Chemical Formula	C9H18N2O
Molecular Weight	170.25 g/mol
IUPAC Name	1-[4-(2-aminoethyl)piperidin-1-yl]ethanone
PubChem CID	19697699
Appearance	Liquid
Storage Temperature	4 °C

Synthesis

The synthesis of 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone typically involves multiple steps starting from commercially available precursors. The process includes the formation of the piperidine ring, introduction of the aminoethyl group, and subsequent modifications to achieve the final structure.

Antitumor Activity

Recent studies have highlighted the antitumor potential of piperidine derivatives, including 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone. In vitro evaluations have shown that compounds with similar structures can inhibit the growth of various cancer cell lines, such as:

• Lung Cancer
• Breast Cancer (MDA-MB-231)
• Colorectal Cancer (HT-29)

For instance, research indicated that related compounds exhibited significant antiproliferative effects against MDA-MB-231 cells, suggesting that modifications in the piperidine structure can enhance cytotoxicity .

The mechanism by which 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone exerts its biological effects involves interactions with specific molecular targets, such as neurotransmitter receptors. These interactions can modulate various signaling pathways, leading to physiological responses that may include apoptosis in cancer cells .

Study on Anticancer Properties

In a recent study focusing on the synthesis and biological evaluation of piperidine derivatives, researchers synthesized several compounds and assessed their cytotoxic effects using MTT assays. The results demonstrated that certain derivatives showed enhanced activity against cancer cell lines compared to standard treatments like cisplatin. The study concluded that structural variations significantly influence the biological activity of these compounds .

Antimicrobial Activity

Another area of investigation involves the antimicrobial properties of related piperidine derivatives. Compounds similar to 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone have been tested for their efficacy against various bacterial strains. Results indicated notable antibacterial activity with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against pathogens such as Staphylococcus aureus and Escherichia coli .